Cas no 2172217-60-4 (2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide)

2-1-(2-Cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide is a specialized heterocyclic compound featuring a triazole core functionalized with cyclobutyl and ethyl substituents. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The cyclobutyl moiety enhances rigidity, while the triazole ring provides stability and hydrogen-bonding capabilities, making it suitable for targeted interactions in drug discovery. The acetamide group further increases its versatility in synthetic modifications. This compound may serve as a key intermediate in the development of novel pharmaceuticals, particularly in areas requiring precise molecular recognition. Its well-defined structure ensures reproducibility in research applications.
2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide structure
2172217-60-4 structure
Product Name:2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide
CAS No:2172217-60-4
MF:C12H20N4O
MW:236.313402175903
CID:6023266
PubChem ID:165736645
Update Time:2025-06-08

2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide
    • 2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
    • 2172217-60-4
    • EN300-1597426
    • Inchi: 1S/C12H20N4O/c1-2-11-10(8-12(13)17)14-15-16(11)7-6-9-4-3-5-9/h9H,2-8H2,1H3,(H2,13,17)
    • InChI Key: DIQJIPNXWMVUHS-UHFFFAOYSA-N
    • SMILES: O=C(CC1=C(CC)N(CCC2CCC2)N=N1)N

Computed Properties

  • Exact Mass: 236.16371127g/mol
  • Monoisotopic Mass: 236.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 73.8Ų

2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1597426-0.05g
2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
2172217-60-4
0.05g
$1737.0 2023-06-04
Enamine
EN300-1597426-0.1g
2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
2172217-60-4
0.1g
$1819.0 2023-06-04
Enamine
EN300-1597426-0.25g
2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
2172217-60-4
0.25g
$1902.0 2023-06-04
Enamine
EN300-1597426-0.5g
2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
2172217-60-4
0.5g
$1984.0 2023-06-04
Enamine
EN300-1597426-1.0g
2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
2172217-60-4
1g
$2068.0 2023-06-04
Enamine
EN300-1597426-2.5g
2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
2172217-60-4
2.5g
$4052.0 2023-06-04
Enamine
EN300-1597426-5.0g
2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
2172217-60-4
5g
$5995.0 2023-06-04
Enamine
EN300-1597426-10.0g
2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
2172217-60-4
10g
$8889.0 2023-06-04
Enamine
EN300-1597426-50mg
2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
2172217-60-4
50mg
$1737.0 2023-09-23
Enamine
EN300-1597426-100mg
2-[1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
2172217-60-4
100mg
$1819.0 2023-09-23

Additional information on 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide

Comprehensive Overview of 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172217-60-4)

The compound 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172217-60-4) is a specialized organic molecule featuring a unique 1,2,3-triazole core structure. This heterocyclic scaffold is widely recognized for its versatility in medicinal chemistry, agrochemicals, and material science. The presence of the cyclobutylethyl and ethyl substituents enhances its lipophilicity, making it a promising candidate for drug discovery and biochemical applications. Researchers are increasingly interested in this compound due to its potential role in modulating enzyme activity and protein-protein interactions.

In recent years, the demand for triazole derivatives has surged, driven by their applications in pharmaceuticals and functional materials. The 1,2,3-triazole moiety, in particular, is valued for its stability and ability to participate in hydrogen bonding, which is critical for drug-target interactions. The 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide structure is often explored in the context of small-molecule inhibitors and bioconjugation strategies. Its acetamide group further expands its utility, enabling facile derivatization for structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide typically involves click chemistry methodologies, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This approach is favored for its high yield, regioselectivity, and compatibility with diverse functional groups. The compound’s CAS No. 2172217-60-4 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. Scientists frequently search for triazole-based acetamides or cyclobutyl-substituted heterocycles to identify novel bioactive molecules.

The pharmacological potential of 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide is a topic of growing interest. Preliminary studies suggest its relevance in targeting kinase pathways and G-protein-coupled receptors (GPCRs), which are pivotal in treating metabolic and inflammatory disorders. Additionally, its drug-like properties, such as moderate logP and hydrogen-bonding capacity, align with Lipinski’s rule of five, underscoring its suitability for lead optimization. Researchers are also investigating its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

Beyond biomedical applications, 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide has garnered attention in materials science. Its triazole ring contributes to thermal stability and electronic properties, making it a candidate for organic semiconductors and polymeric coatings. The integration of cyclobutyl groups can further tailor material rigidity and solubility, addressing challenges in device fabrication. These attributes resonate with industry trends toward sustainable and high-performance materials.

In summary, 2-1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172217-60-4) represents a multifaceted compound with broad applicability. Its structural features and functional groups position it at the intersection of drug discovery, chemical biology, and advanced materials. As research progresses, this molecule is poised to play a pivotal role in addressing unmet scientific and industrial needs.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm